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Compound of Interest

Compound Name: (R)-1-(3-Fluorophenyl)ethanol

Cat. No.: B142826 Get Quote

Audience: Researchers, scientists, and drug development professionals. Subject: An in-depth

examination of the physical properties, with a core focus on the boiling point, of the chiral

compound (R)-1-(3-Fluorophenyl)ethanol.

This document provides a detailed overview of the known physical characteristics of 1-(3-

Fluorophenyl)ethanol. The data presented is primarily for the racemic mixture (CAS 402-63-1),

as the boiling point, density, and refractive index are identical for both the individual

enantiomers ((R) and (S)) and the racemate. Differences would only be observed in optical

activity measurements.

Core Physical and Chemical Properties
1-(3-Fluorophenyl)ethanol is a colorless to pale yellow liquid at room temperature.[1][2] It is

soluble in organic solvents such as ethanol and acetone but demonstrates limited solubility in

water.[1] This compound serves as a key intermediate in the synthesis of various

pharmaceutical compounds.[1]

Data Presentation
The following table summarizes the key quantitative physical properties of 1-(3-

Fluorophenyl)ethanol gathered from various sources.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b142826?utm_src=pdf-interest
https://www.benchchem.com/product/b142826?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/1-3-fluorophenyl-ethanol-dic3993.html
https://www.thermofisher.com/order/catalog/product/tw/en/B23144.14
https://www.guidechem.com/encyclopedia/1-3-fluorophenyl-ethanol-dic3993.html
https://www.guidechem.com/encyclopedia/1-3-fluorophenyl-ethanol-dic3993.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions Source(s)

Boiling Point 196.2°C at 760 mmHg (1 atm) [3][4]

187-189°C Not Specified [1]

104-106°C at 20 mmHg [5]

Molecular Formula C₈H₉FO - [1][3][4]

Molecular Weight 140.155 g/mol - [1][3][4]

Density 1.123 g/cm³ Not Specified [4]

1.210 g/cm³ Not Specified [5]

Refractive Index 1.4995 - 1.5045 at 20°C [2]

1.51 Not Specified [3][4]

1.5035 Not Specified [5]

Flash Point 90.1°C Not Specified [3][4]

93°C (199°F) Not Specified [5]

Appearance
Clear colorless to

yellow liquid
Standard Conditions [1][2]

CAS Number 402-63-1 (Racemic) [1][2][3][4][5]

Factors Influencing Boiling Point
The boiling point of a substance is determined by the strength of its intermolecular forces,

molecular weight, and the external pressure. For 1-(3-Fluorophenyl)ethanol, the presence of a

hydroxyl (-OH) group allows for strong hydrogen bonding, significantly raising its boiling point

compared to non-polar compounds of similar molecular weight. The fluorine atom also

contributes to the molecule's polarity, leading to dipole-dipole interactions.
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Caption: Key factors influencing the boiling point of the target compound.

Experimental Protocol for Boiling Point
Determination
The boiling point of a liquid is a key physical property used for identification and purity

assessment.[6] While methods like distillation can be used, a common and effective technique

for small sample volumes is the capillary method.[7][8][9]

General Protocol: Capillary Method
This protocol outlines a generalized procedure for determining the boiling point of a liquid

organic compound like 1-(3-Fluorophenyl)ethanol.
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Materials:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block heater, oil bath, or MelTemp apparatus)[7]

Sample of 1-(3-Fluorophenyl)ethanol

Procedure:

Sample Preparation: Transfer a small amount (a few milliliters) of the liquid into the test tube.

[6]

Apparatus Setup:

Place the capillary tube, with its sealed end pointing upwards, into the liquid in the test

tube.[10]

Secure the test tube and insert a thermometer into the setup, ensuring the thermometer

bulb is positioned close to the test tube and level with the liquid.

Place the entire assembly into the heating apparatus.

Heating: Begin heating the apparatus slowly. A gradual temperature increase of 5-10°C per

minute is recommended as you approach the expected boiling point.[9]

First Observation: As the liquid heats, air trapped in the capillary tube will expand and

escape. As the temperature nears the boiling point, the liquid's vapor will replace the air.

Observe the open end of the capillary tube for a rapid and continuous stream of bubbles.[9]

Cooling and Measurement: Once a steady stream of bubbles is observed, turn off the heat

and allow the apparatus to cool slowly.
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Boiling Point Identification: The stream of bubbles will slow down and eventually stop. The

precise temperature at which the liquid begins to enter the capillary tube is the boiling point

of the liquid.[9] This occurs when the external atmospheric pressure equals the vapor

pressure inside the capillary.

Recording: Record this temperature as the observed boiling point. For high accuracy, the

procedure can be repeated.
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Caption: Experimental workflow for boiling point determination via the capillary method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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